5-Bromo-4-Methoxy-7-Methylindane
Description
5-Bromo-4-Methoxy-7-Methylindane is a chemical compound with the molecular formula C11H13BrO . It is also known by other names such as 5-Bromo-4-methoxy-7-methyl-2,3-dihydro-1H-indene .
Molecular Structure Analysis
The molecular structure of 5-Bromo-4-Methoxy-7-Methylindane is represented by the formula C11H13BrO . The average mass of the molecule is 241.124 Da and the monoisotopic mass is 240.014969 Da .Scientific Research Applications
Photodynamic Therapy Applications
Research into zinc phthalocyanine compounds substituted with bromo, methoxy, and methyl groups has shown potential for use in photodynamic therapy (PDT) for cancer treatment. A study discussed the synthesis and characterization of such compounds, highlighting their favorable properties as Type II photosensitizers due to their high singlet oxygen quantum yield and good fluorescence properties (Pişkin, Canpolat, & Öztürk, 2020).
Synthesis of Heterocycles
A series of compounds including 5-bromo[5,5-dibromo]-4-methoxy-1,1,1-trihalo-3-alken-2-ones were synthesized and demonstrated utility in heterocyclic synthesis. These compounds were prepared through regiospecific allylic bromination, showcasing their importance in the synthesis of complex molecular structures (Martins, 2002).
Antiviral Activity
Research into 2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines with substitutions including bromo and methoxy groups has explored their potential antiviral activities. Some derivatives of these compounds have shown significant inhibitory effects on retrovirus replication in cell culture, suggesting their potential as antiretroviral agents (Hocková, Holý, Masojídková, Andrei, Snoeck, De Clercq, & Balzarini, 2003).
Antimicrobial and Antitumor Activities
Compounds with bromo and methoxy groups have been investigated for their antimicrobial and antitumor properties. For instance, a synthesis approach for a compound containing similar functional groups showed potential as a dopamine D2 and D3 and serotonin-3 (5-HT3) receptor antagonist, indicating possible therapeutic applications in neuropsychiatric disorders (Hirokawa, Horikawa, & Kato, 2000).
properties
IUPAC Name |
5-bromo-4-methoxy-7-methyl-2,3-dihydro-1H-indene |
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InChI |
InChI=1S/C11H13BrO/c1-7-6-10(12)11(13-2)9-5-3-4-8(7)9/h6H,3-5H2,1-2H3 |
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InChI Key |
IKBZAUYPBWFMDI-UHFFFAOYSA-N |
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Canonical SMILES |
CC1=CC(=C(C2=C1CCC2)OC)Br |
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Molecular Formula |
C11H13BrO |
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DSSTOX Substance ID |
DTXSID90379333 |
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| Record name | 5-Bromo-4-Methoxy-7-Methylindane | |
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Molecular Weight |
241.12 g/mol |
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Product Name |
5-Bromo-4-Methoxy-7-Methylindane | |
CAS RN |
175136-09-1 |
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| Record name | 5-Bromo-2,3-dihydro-4-methoxy-7-methyl-1H-indene | |
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| Record name | 5-Bromo-4-Methoxy-7-Methylindane | |
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